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Compound of Interest

Compound Name:

4-

(Trifluoromethyl)phenylmethanethi

ol

Cat. No.: B1350011 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Chemical Identity and Properties
CAS Number: 108499-24-7

Synonyms: 4-(Trifluoromethyl)benzyl mercaptan, [4-(Trifluoromethyl)phenyl]methanethiol

This technical guide provides a comprehensive overview of 4-
(Trifluoromethyl)phenylmethanethiol, a fluorinated organic compound of interest in various

research and development sectors, particularly in medicinal chemistry and materials science.

The inclusion of the trifluoromethyl group significantly influences the compound's

physicochemical and biological properties.

Physicochemical Properties
A summary of the key physical and chemical properties of 4-
(Trifluoromethyl)phenylmethanethiol is presented in the table below. It is important to note

that some of these values are predicted and should be confirmed by experimental data where

critical.
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Property Value Source

CAS Number 108499-24-7 Alfa Chemistry[1]

Molecular Formula C₈H₇F₃S Alfa Chemistry[1]

Molecular Weight 192.20 g/mol ChemicalBook[2]

Appearance Colorless to light yellow liquid ChemicalBook[2]

Boiling Point 207.8 ± 35.0 °C (Predicted) ChemicalBook[2]

Density 1.253 ± 0.06 g/cm³ (Predicted) ChemicalBook[2]

pKa 9.04 ± 0.10 (Predicted) ChemicalBook[2]

Storage Temperature
Room Temperature, Sealed in

dry
ChemicalBook[2]

Safety and Handling
4-(Trifluoromethyl)phenylmethanethiol is classified as a hazardous substance and requires

careful handling in a laboratory setting. The following table summarizes the key GHS hazard

statements and precautionary measures.
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Hazard Category GHS Hazard Statement Precautionary Statements

Acute Toxicity, Oral H301: Toxic if swallowed
P264, P270, P301+P310,

P321, P330, P405, P501

Acute Toxicity, Dermal
H311: Toxic in contact with

skin

P280, P302+P352, P312,

P322, P361, P363, P405,

P501

Acute Toxicity, Inhalation H331: Toxic if inhaled

P261, P271, P280,

P304+P340, P311, P321,

P403+P233, P405, P501

Skin Corrosion/Irritation H315: Causes skin irritation
P264, P280, P302+P352,

P332+P313, P362

Eye Damage/Irritation
H319: Causes serious eye

irritation

P264, P280,

P305+P351+P338,

P337+P313

Source: ChemicalBook[2]

Handling Recommendations:

Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.

Avoid inhalation of vapors and contact with skin and eyes.

Store in a tightly sealed container in a cool, dry place away from incompatible materials.

Experimental Protocols
Synthesis of 4-(Trifluoromethyl)phenylmethanethiol
While a specific detailed protocol for the synthesis of 4-(Trifluoromethyl)phenylmethanethiol
was not found in the immediate search results, a general and common method for the
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preparation of benzyl mercaptans involves the reaction of the corresponding benzyl halide with

a sulfur nucleophile. A plausible synthetic route is outlined below.

Logical Synthesis Workflow

4-(Trifluoromethyl)benzyl bromide

Reaction in a suitable solvent (e.g., Ethanol, DMF)

Sodium hydrosulfide (NaSH) or Thiourea followed by hydrolysis

4-(Trifluoromethyl)phenylmethanethiolNucleophilic Substitution Purification (e.g., Distillation, Chromatography)

Click to download full resolution via product page

Caption: A logical workflow for the synthesis of 4-(Trifluoromethyl)phenylmethanethiol.

General Experimental Steps (Hypothetical based on similar syntheses):

Reaction Setup: To a solution of 4-(Trifluoromethyl)benzyl bromide in a suitable solvent such

as ethanol or dimethylformamide (DMF), add a slight molar excess of a sulfur source like

sodium hydrosulfide (NaSH) or thiourea.

Reaction Conditions: The reaction mixture is typically stirred at room temperature or gently

heated to facilitate the nucleophilic substitution. The progress of the reaction can be

monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry

(GC-MS).

Work-up: Upon completion, the reaction mixture is quenched with water and extracted with

an organic solvent (e.g., diethyl ether or ethyl acetate). The organic layers are combined,

washed with brine, and dried over anhydrous sodium sulfate.

Purification: The crude product is purified by vacuum distillation or column chromatography

on silica gel to yield pure 4-(Trifluoromethyl)phenylmethanethiol.

Analytical Characterization
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Standard analytical techniques are employed to confirm the identity and purity of the

synthesized compound.

Proposed Analytical Workflow

Purified 4-(Trifluoromethyl)phenylmethanethiol

NMR Spectroscopy (¹H, ¹³C, ¹⁹F)

Mass Spectrometry (GC-MS or LC-MS)

Infrared (IR) Spectroscopy

Purity Assessment (HPLC or GC)

Structural Confirmation & Purity Data

Click to download full resolution via product page

Caption: A standard workflow for the analytical characterization of 4-
(Trifluoromethyl)phenylmethanethiol.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR, ¹³C NMR, and ¹⁹F NMR are

crucial for structural elucidation. The ¹H NMR would show characteristic peaks for the

aromatic protons, the methylene protons adjacent to the sulfur, and the thiol proton. The ¹⁹F

NMR would confirm the presence of the trifluoromethyl group.

Mass Spectrometry (MS): GC-MS or LC-MS can be used to determine the molecular weight

and fragmentation pattern of the compound, further confirming its identity.

Infrared (IR) Spectroscopy: IR spectroscopy would show characteristic absorption bands for

the S-H bond, C-H bonds (aromatic and aliphatic), and the C-F bonds of the trifluoromethyl

group.
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High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC): These

techniques are used to assess the purity of the final product.

Applications in Drug Development and Research
While specific biological activities or drug development applications for 4-
(Trifluoromethyl)phenylmethanethiol are not extensively documented in publicly available

literature, the presence of the 4-(trifluoromethyl)phenyl moiety is significant in medicinal

chemistry. The trifluoromethyl group is known to enhance metabolic stability, lipophilicity, and

binding affinity of drug candidates.

Potential Research Areas:

Enzyme Inhibition: Thiol-containing compounds can act as inhibitors of various enzymes,

particularly metalloenzymes or those with cysteine residues in their active sites. The

electron-withdrawing nature of the trifluoromethyl group could modulate the reactivity of the

thiol.

Scaffold for Synthesis: This compound can serve as a versatile building block for the

synthesis of more complex molecules with potential therapeutic applications. The thiol group

provides a handle for various chemical modifications.

Materials Science: Mercaptans are known to bind to the surface of noble metals, making this

compound a candidate for the functionalization of nanoparticles and surfaces.

Signaling Pathway Hypothesis

Given the reactivity of thiols, it is plausible that 4-(Trifluoromethyl)phenylmethanethiol or its

derivatives could interact with signaling pathways that are sensitive to redox modulation.
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Cellular Environment

Potential Downstream Effects

4-(Trifluoromethyl)phenylmethanethiol

Redox-sensitive Cysteine Residues in Proteins

Thiol-disulfide exchange or direct modification

Reactive Oxygen Species (ROS)

Oxidation

Modulation of Kinase Activity Alteration of Transcription Factor Activity (e.g., Nrf2, NF-κB)

Apoptosis or Cell Survival Pathways

Click to download full resolution via product page

Caption: A hypothetical signaling pathway interaction for 4-
(Trifluoromethyl)phenylmethanethiol.

This diagram illustrates a potential mechanism where the thiol group of the compound could

interact with redox-sensitive cysteine residues on proteins, thereby modulating their function

and impacting downstream signaling cascades involved in cellular processes like proliferation,

inflammation, and apoptosis. This remains a hypothesis pending experimental validation.

In conclusion, 4-(Trifluoromethyl)phenylmethanethiol is a chemical compound with potential

for further exploration in both synthetic and biological applications. The data presented in this

guide serves as a foundational resource for researchers and professionals in the field.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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